Cas no 2138235-95-5 (2-(3-Amino-2,4-difluorophenyl)benzaldehyde)

• Product Name: 2-(3-Amino-2,4-difluorophenyl)benzaldehyde
• CAS No: 2138235-95-5
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 6102454
• PubChem ID: 165449856
• Update Time: 2025-07-27

2-(3-Amino-2,4-difluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-714919
• 2-(3-amino-2,4-difluorophenyl)benzaldehyde
• 2138235-95-5
• 2-(3-Amino-2,4-difluorophenyl)benzaldehyde

• Inchi： 1S/C13H9F2NO/c14-11-6-5-10(12(15)13(11)16)9-4-2-1-3-8(9)7-17/h1-7H,16H2
• InChI Key： QOMQHGNSQUMMMY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC=CC=1C=O)F)N

Computed Properties

• Exact Mass: 233.06522023g/mol
• Monoisotopic Mass: 233.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(3-Amino-2,4-difluorophenyl)benzaldehyde

Introduction to 2-(3-Amino-2,4-difluorophenyl)benzaldehyde (CAS No. 2138235-95-5)

2-(3-Amino-2,4-difluorophenyl)benzaldehyde (CAS No. 2138235-95-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde moiety attached to a fluorinated and amino-substituted phenyl ring. The structural arrangement of fluorine atoms and the amino group at the 3-position of the phenyl ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 2-(3-Amino-2,4-difluorophenyl)benzaldehyde can be described as follows: it consists of a central benzene ring substituted with two fluorine atoms at the 2- and 4-positions, enhancing its lipophilicity and metabolic stability. Additionally, an amino group is attached at the 3-position, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity. The benzaldehyde moiety at the 2-position serves as a common pharmacophore in many bioactive molecules, contributing to their reactivity and biological function.

One of the most compelling aspects of 2-(3-Amino-2,4-difluorophenyl)benzaldehyde is its potential application in drug discovery and development. The combination of fluorine substitution and amino group functionality provides a versatile platform for further chemical modification, allowing researchers to explore various derivatives with enhanced pharmacological properties. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

In the realm of oncology research, 2-(3-Amino-2,4-difluorophenyl)benzaldehyde has been investigated for its ability to modulate kinases and other critical signaling proteins. Fluorinated aromatic compounds are known for their improved binding affinity and selectivity due to the electron-withdrawing nature of fluorine atoms. The presence of an amino group further enhances the compound's potential to interact with biological targets through hydrogen bonding or salt formation. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain tyrosine kinases, which are frequently overexpressed in cancer cells.

Beyond oncology, 2-(3-Amino-2,4-difluorophenyl)benzaldehyde has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The structural features of this compound allow it to interact with inflammatory mediators and modulate immune responses. Specifically, the fluorinated phenyl ring may disrupt pro-inflammatory signaling pathways by inhibiting key transcription factors or cytokines. Additionally, the amino group can serve as a site for further derivatization to enhance target specificity.

The synthesis of 2-(3-Amino-2,4-difluorophenyl)benzaldehyde presents unique challenges due to the sensitive nature of fluorinated intermediates. Advanced synthetic methodologies involving palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently. The introduction of fluorine atoms often requires careful control of reaction conditions to prevent unwanted side products. However, recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

In conclusion,2-(3-Amino-2,4-difluorophenyl)benzaldehyde (CAS No. 2138235-95-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its utility in drug discovery spans multiple therapeutic areas, including oncology and anti-inflammatory treatments. As research continues to uncover new applications for this compound,2-(3-Amino-2,4-difluorophenyl)benzaldehyde is poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.